Cas no 54765-14-9 (2-(pyridin-2-yl)acetaldehyde)

2-(Pyridin-2-yl)acetaldehyde is a versatile heterocyclic aldehyde featuring a pyridine ring linked to an acetaldehyde functional group. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and coordination complexes. Its reactive aldehyde group enables condensation, reduction, and nucleophilic addition reactions, while the pyridine moiety contributes to metal-binding properties, making it useful in catalysis and ligand design. The compound’s structural features facilitate the synthesis of biologically active molecules, including nitrogen-containing heterocycles. High purity grades ensure consistent performance in research and industrial applications. Proper handling under inert conditions is recommended due to its sensitivity to oxidation and polymerization.
2-(pyridin-2-yl)acetaldehyde structure
2-(pyridin-2-yl)acetaldehyde structure
Product Name:2-(pyridin-2-yl)acetaldehyde
CAS No:54765-14-9
MF:C7H7NO
MW:121.136581659317
MDL:MFCD10698157
CID:850447
PubChem ID:11715172
Update Time:2025-05-23

2-(pyridin-2-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-oxyethyl pyridine
    • 2-(pyridin-2-yl)acetaldehyde
    • 2-pyridin-2-ylacetaldehyde
    • pyridine-2-acetaldehyde
    • pyridineethanone
    • AT34031
    • BPBDVCVMDGMPEW-UHFFFAOYSA-N
    • CS-0350330
    • 54765-14-9
    • 2-PYRIDINEACETALDEHYDE
    • AKOS006303665
    • EN300-1600811
    • AB61426
    • SCHEMBL248189
    • MDL: MFCD10698157
    • Inchi: 1S/C7H7NO/c9-6-4-7-3-1-2-5-8-7/h1-3,5-6H,4H2
    • InChI Key: BPBDVCVMDGMPEW-UHFFFAOYSA-N
    • SMILES: O=CCC1C=CC=CN=1

Computed Properties

  • Exact Mass: 121.05281
  • Monoisotopic Mass: 121.052763847g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 92.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 30Ų

Experimental Properties

  • PSA: 29.96

2-(pyridin-2-yl)acetaldehyde Pricemore >>

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